5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinonitrile
Overview
Description
5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinonitrile, also known as 5-F-3-TFMP, is a small molecule that has been used in a variety of scientific research applications. It is a fluorinated heterocyclic compound that has a wide range of applications, from drug development to materials science.
Mechanism of Action
The mechanism of action of 5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinonitrile is not well understood. However, it is known that it can act as a ligand in the formation of transition metal complexes, which can then be used in a variety of catalytic reactions. Additionally, it can act as a Lewis acid, which can be used in the formation of polymers and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is known that it can act as a ligand in the formation of transition metal complexes, which can then be used in a variety of catalytic reactions. Additionally, it can act as a Lewis acid, which can be used in the formation of polymers and other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinonitrile in lab experiments is its availability. It is relatively easy to obtain and can be used in a variety of applications. Additionally, it is relatively inexpensive compared to other compounds. However, there are some limitations to using this compound in lab experiments. For example, it is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, it is sensitive to light and heat, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinonitrile. For example, it could be used in the development of new drugs, materials, and catalysts. Additionally, it could be used in the development of new polymers and other compounds. Additionally, it could be used in the development of new catalysts for organic synthesis. Finally, it could be used in the development of new analytical techniques for the study of biochemical and physiological processes.
Scientific Research Applications
5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinonitrile has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of a variety of small molecules, including drugs and other compounds. It has also been used as a ligand in the synthesis of transition metal complexes. Additionally, it has been used in the synthesis of polymers, as well as in the preparation of catalysts.
Properties
IUPAC Name |
5-(4-fluorophenyl)-3-(trifluoromethyl)pyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6F4N2/c14-10-3-1-8(2-4-10)9-5-11(13(15,16)17)12(6-18)19-7-9/h1-5,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQCHNUMNVYZSHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(N=C2)C#N)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6F4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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